Cas no 1702669-46-2 (3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 1702669-46-2
• MF: C₇H₈ClF₂NS
• MW: 211.65992641449
• CID: 6603310
• PubChem ID: 121602134
• Update Time: 2025-10-23

3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine
• 1702669-46-2
• AKOS026736731
• EN300-1233961

• Inchi： 1S/C7H8ClF2NS/c8-6-2-1-4(12-6)3-5(11)7(9)10/h1-2,5,7H,3,11H2
• InChI Key： WREDEEZQKHEKDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(C(F)F)N)S1

Computed Properties

• Exact Mass: 211.0034045g/mol
• Monoisotopic Mass: 211.0034045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine

Research Brief on 3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine (CAS: 1702669-46-2)

3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine (CAS: 1702669-46-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene and difluoropropanamine moieties, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

The synthesis of 3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine involves a multi-step process that includes the introduction of the chlorothiophene group and subsequent difluorination. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in drug development. The compound's structural features, such as the presence of fluorine atoms, enhance its metabolic stability and bioavailability, making it a viable candidate for further preclinical and clinical studies.

Recent pharmacological evaluations have highlighted the compound's affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. In vitro and in vivo studies have shown that 3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine exhibits selective binding to serotonin and dopamine receptors, suggesting its potential utility in treating psychiatric disorders such as depression and schizophrenia. These findings are supported by behavioral assays in animal models, where the compound demonstrated significant efficacy in reducing symptoms associated with these conditions.

In addition to its CNS applications, 3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine has also been investigated for its role in modulating enzyme activity. Preliminary data indicate that the compound may act as an inhibitor for certain kinases involved in inflammatory pathways, opening new avenues for its use in autoimmune and inflammatory diseases. The dual functionality of this molecule underscores its versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in the development of 3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine as a therapeutic agent. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Ongoing research aims to elucidate the compound's mechanism of action at the molecular level and to identify potential off-target effects that could limit its clinical utility.

In conclusion, 3-(5-chlorothiophen-2-yl)-1,1-difluoropropan-2-amine represents a compelling example of how innovative chemical design can lead to the discovery of novel therapeutic agents. Its unique structural and pharmacological properties position it as a valuable candidate for further investigation in the treatment of CNS disorders and inflammatory diseases. As research progresses, this compound may pave the way for new therapeutic strategies and contribute to the advancement of precision medicine in the chemical biology and pharmaceutical fields.